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Compound of Interest

Compound Name: Prozapine

Cat. No.: B1201912

For the attention of: Researchers, scientists, and drug development professionals.

Introduction:

This document addresses the request for a comprehensive technical guide on the toxicity and
safety profile of Prozapine. An extensive search of publicly available scientific literature and
databases has been conducted to collate and analyze the existing information on this
compound.

Findings on "Prozapine":

The initial investigation confirms the existence of a chemical entity named Prozapine,
registered under the CAS number 3426-08-2. It is identified as 1-(3,3-diphenylpropyl)azepane
with the chemical formula C21H27N[1]. PubChem, a database of chemical molecules and their
activities, lists Prozapine and provides basic computed properties such as its molecular weight
of 293.4 g/mol [1].

However, a thorough review of the search results reveals a significant lack of in-depth
toxicological and safety data specifically attributed to Prozapine. The majority of the retrieved
information pertains to other antipsychotic medications, including:

e Prochlorperazine: Used for treating nervous, emotional, and mental conditions, as well as
severe nausea and vomiting. Its side effects include extrapyramidal symptoms, drowsiness,
and potential for neuroleptic malignant syndrome[2][3][4].
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o Chlorpromazine: The first-marketed antipsychotic, with known side effects such as
movement problems, sleepiness, and low blood pressure[5]. "Prozine 50 mg Tablet" appears
to be a brand name for Chlorpromazine[6].

o Clozapine: An atypical antipsychotic used for treatment-resistant schizophrenia. Its toxicity
profile includes risks of agranulocytosis, myocarditis, and central nervous system depression
in case of overdose[7][8][9][10].

While these compounds belong to the broader class of antipsychotics, their specific chemical
structures, mechanisms of action, and, consequently, their toxicity and safety profiles differ
significantly from one another. Therefore, data from these drugs cannot be extrapolated to
accurately represent the safety profile of Prozapine.

Conclusion:

Based on the currently available information, it is not feasible to construct an in-depth technical
guide on the toxicity and safety profile of Prozapine that meets the core requirements of the
user's request. There is a notable absence of published studies detailing its quantitative toxicity
data, experimental protocols, or associated signaling pathways.

For researchers, scientists, and drug development professionals interested in the safety
profiles of antipsychotic drugs, a more productive approach would be to focus on well-
documented compounds such as those mentioned above (Prochlorperazine, Chlorpromazine,
Clozapine), for which a substantial body of research exists. Future research and clinical trials
would be necessary to establish a comprehensive understanding of Prozapine's toxicological
and safety characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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